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Compound of Interest

Compound Name: Ombuoside

Cat. No.: B1249156 Get Quote

This guide provides a detailed comparison of common analytical methods for the quantification

of Ombuoside, a flavonol glycoside. It is intended for researchers, scientists, and professionals

in drug development who require accurate and reliable quantification of this compound in

various matrices, including plant extracts and pharmaceutical formulations.

Introduction to Ombuoside Quantification
Ombuoside (7,4'-di-O-methylquercetin-3-O-β-rutinoside) is a flavonoid with potential biological

activities. Accurate quantification is crucial for quality control, pharmacokinetic studies, and

understanding its therapeutic potential. The primary analytical techniques for quantifying

flavonoid glycosides like Ombuoside are High-Performance Liquid Chromatography with UV

detection (HPLC-UV), Liquid Chromatography-Mass Spectrometry (LC-MS), and UV-Visible

Spectrophotometry. Each method offers distinct advantages in terms of sensitivity, specificity,

and cost.

Performance Comparison of Analytical Methods
The selection of an appropriate analytical method depends on the specific requirements of the

study, such as the need for high sensitivity, the complexity of the sample matrix, and budget

constraints. The following table summarizes the typical performance characteristics for the

quantification of flavonoid glycosides, providing a benchmark for what can be expected when

developing a method for Ombuoside.
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Parameter HPLC-UV LC-MS/MS
UV-Vis
Spectrophotometry

Linearity (R²) > 0.999[1][2] > 0.99[3][4] > 0.99

Limit of Detection

(LOD)
0.01 - 0.4 µg/mL[5]

0.01 - 3.12 ng/mL[4]

[6]
~1-2 µg/mL

Limit of Quantification

(LOQ)
0.02 - 1.2 µg/mL[5][7]

0.03 - 12.5 ng/mL[4]

[6]
~5-10 µg/mL

Accuracy (Recovery

%)
93% - 106%[2] 70% - 115%[3] 95% - 105%

Precision (RSD %) < 3%[1][8] < 15%[3] < 5%

Specificity High Very High
Low (Interference

from other flavonoids)

Cost Moderate High Low

Note: Data presented are representative values for flavonoid glycosides and may vary based

on the specific instrumentation, experimental conditions, and sample matrix.

Diagrams of Experimental Workflows
Visualizing the workflow of each quantification method can help in understanding the

complexity and steps involved in the analytical process.
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General Workflow for Ombuoside Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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